Cas no 42910-64-5 (2-Propanol,1-(1,1-dimethylethoxy)-3-ethoxy-)

• Product Name: 2-Propanol,1-(1,1-dimethylethoxy)-3-ethoxy-
• CAS No: 42910-64-5
• MF: C₉H₂₀O₃
• MW: 176.253303527832
• CID: 333468
• PubChem ID: 142635
• Update Time: 2025-04-19

2-Propanol,1-(1,1-dimethylethoxy)-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-(1,1-dimethylethoxy)-3-ethoxy-
• 1-ethoxy-3-[(2-methylpropan-2-yl)oxy]propan-2-ol
• 1-Tert-butoxy-3-ethoxy-2-propanol
• 1-tert-Butoxy-3-ethoxypropan-2-ol
• 42910-64-5
• DTXSID60962791

• Inchi： 1S/C9H20O3/c1-5-11-6-8(10)7-12-9(2,3)4/h8,10H,5-7H2,1-4H3
• InChI Key： MRRMNHYRTIBHOF-UHFFFAOYSA-N
• SMILES： O(CC(COCC)O)C(C)(C)C

Computed Properties

• Exact Mass: 176.1413
• Monoisotopic Mass: 176.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.938
• Boiling Point: 237°C at 760 mmHg
• Flash Point: 97.1°C
• Refractive Index: 1.431
• PSA: 38.69